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Compound of Interest

Compound Name:
Bis(carboxymethyl)

trithiocarbonate

Cat. No.: B160547 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of bis(carboxymethyl)
trithiocarbonate, a common reagent in polymer chemistry. Adherence to these procedures will

help maintain a safe laboratory environment and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions
While bis(carboxymethyl) trithiocarbonate is not classified as a hazardous substance under

OSHA HazCom or European Regulation (EC) No 1272/2008, prudent laboratory practices are

essential.[1][2] Before handling, it is crucial to be familiar with the following safety and handling

measures.

Personal Protective Equipment (PPE):

Respiratory Protection: Use a dust respirator (e.g., N95 type) to prevent inhalation of dust

particles.[3]

Hand Protection: Wear protective gloves.

Eye Protection: Use safety glasses or a face shield if there is a risk of splashing.[2]

Skin and Body Protection: Wear appropriate protective clothing and boots as needed.[2]
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Handling and Storage:

Handle in a well-ventilated area, preferably with local exhaust ventilation, to prevent dust

dispersion.[2][4]

Avoid contact with skin, eyes, and clothing.[1][2]

Wash hands and face thoroughly after handling.[1][2]

Store in a cool, dark, and tightly closed container.[1][2]

Store away from incompatible materials such as oxidizing agents.[1][2]

In Case of Accidental Release:

For spills, sweep up the solid material, taking care not to create dust, and collect it in an

airtight container for disposal.[2][5]

Ensure the contaminated area is cleaned thoroughly in accordance with environmental

regulations.[5]

In case of contact, follow standard first-aid procedures. For skin contact, rinse with water; for

eye contact, rinse cautiously with water for several minutes.[1][4] If irritation persists, seek

medical attention.[1][4]

Summary of Safety and Disposal Information
For quick reference, the following table summarizes key safety and disposal information for

bis(carboxymethyl) trithiocarbonate.
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Parameter Information Source

Hazard Classification Not classifiable as hazardous
TCI America SDS[1], TCI

Europe SDS[2]

CAS Number 6326-83-6
TCI America SDS[1], TCI

Europe SDS[2]

Physical Form
Pale yellow to yellow crystal or

powder
TCI Europe SDS[2]

Personal Protective Equipment
Dust mask (N95), eyeshields,

gloves

Sigma-Aldrich[3], TCI Europe

SDS[2]

Primary Disposal Method

Observe all federal, state, and

local regulations. May be

dissolved in a combustible

solvent and burned in a

chemical incinerator.

TCI America SDS[1], TCI

Europe SDS[2]

Accidental Release

Sweep into an airtight

container without creating

dust.

TCI Europe SDS[2], FUJIFILM

Wako SDS[5]

Storage

Cool, dark place in a tightly

sealed container, away from

oxidizing agents.

TCI America SDS[1], TCI

Europe SDS[2]

Step-by-Step Disposal Protocol
The recommended disposal procedure for bis(carboxymethyl) trithiocarbonate prioritizes

regulatory compliance and safety.

1. Waste Identification and Collection:

Collect waste bis(carboxymethyl) trithiocarbonate in a clearly labeled, airtight container.

Do not mix with other waste streams unless specifically permitted by your institution's waste

management guidelines.
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2. Consultation of Regulations:

Consult your institution's Environmental Health and Safety (EHS) department to understand

the specific local, state, and federal regulations for chemical waste disposal.[1][5]

3. Evaluation of Disposal Options:

Incineration: A primary recommendation is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][2]

This should be performed by a licensed waste disposal contractor.

Landfill: As the substance is not classified as hazardous, disposal in a licensed landfill may

be an option, but this must be confirmed with local authorities.

4. Preparation for Disposal:

Package the waste container securely to prevent leakage or spillage during transport.

Ensure all labeling is accurate and complete according to regulatory requirements.

5. Professional Disposal:

Arrange for a certified chemical waste disposal company to collect and dispose of the

material.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of

bis(carboxymethyl) trithiocarbonate.
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Start: Bis(carboxymethyl) trithiocarbonate Waste

1. Collect Waste in Labeled,
Airtight Container

2. Consult Institutional
EHS Guidelines

Is Incineration an Approved
Disposal Method?

3a. Prepare for Incineration
(e.g., dissolve in combustible solvent)

Yes

3b. Identify Alternative Approved
Disposal Method (e.g., Landfill)

No

4a. Transfer to Licensed
Waste Disposal Service for Incineration

End: Proper Disposal Complete

4b. Prepare Waste According to
Alternative Method Requirements

5b. Transfer to Licensed
Waste Disposal Service

Click to download full resolution via product page

Caption: Disposal workflow for bis(carboxymethyl) trithiocarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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